Cas no 1448078-13-4 (N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide)

• Product Name: N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448078-13-4
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 5999229
• PubChem ID: 71807149
• Update Time: 2025-05-20

N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide
• F6437-0103
• N-[(2-METHOXYPHENYL)METHYL]-3-METHYL-1,2,4-THIADIAZOLE-5-CARBOXAMIDE
• AKOS024560450
• N-(2-methoxybenzyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide
• 1448078-13-4

• Inchi： 1S/C12H13N3O2S/c1-8-14-12(18-15-8)11(16)13-7-9-5-3-4-6-10(9)17-2/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key： DQBWOLYCTFGKBM-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=CC=C2OC)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Additional information on N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide

Recent Advances in the Study of N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide (CAS: 1448078-13-4)

The compound N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide (CAS: 1448078-13-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide as a promising scaffold for drug development. The compound's unique structural features, including the 1,2,4-thiadiazole core and the methoxyphenylmethyl substituent, contribute to its diverse pharmacological properties. Research has demonstrated its efficacy in modulating specific biological targets, making it a candidate for further investigation in various therapeutic areas.

One of the key findings from recent publications is the compound's interaction with enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide exhibits inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing valuable insights for future drug optimization efforts.

The synthesis of N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide has also been refined in recent studies. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical evaluations of the compound.

In conclusion, N-(2-methoxyphenyl)methyl-3-methyl-1,2,4-thiadiazole-5-carboxamide represents a promising candidate for therapeutic development, with recent research underscoring its potential in modulating key biological pathways. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be essential for translating these findings into clinical applications. This briefing underscores the importance of ongoing research efforts to fully realize the therapeutic potential of this compound.